![molecular formula C27H32N6O2 B2480861 8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione CAS No. 851938-80-2](/img/structure/B2480861.png)
8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
Overview
Description
The compound “8-[(4-Benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione” is a chemical compound with a complex structure . It has been mentioned in the context of the crystal structure of human cyclic GMP-AMP synthase .
Molecular Structure Analysis
The molecular structure of this compound is complex and it has been studied in the context of its interaction with human cyclic GMP-AMP synthase . The crystal structure of this interaction has been determined using x-ray diffraction .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the retrieved data. It has a linear formula of C26H29ClN6O2 .Properties
CAS No. |
851938-80-2 |
|---|---|
Molecular Formula |
C27H32N6O2 |
Molecular Weight |
472.593 |
IUPAC Name |
8-[(4-benzylpiperazin-1-yl)methyl]-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione |
InChI |
InChI=1S/C27H32N6O2/c1-20-8-7-11-22(16-20)18-33-23(28-25-24(33)26(34)30(3)27(35)29(25)2)19-32-14-12-31(13-15-32)17-21-9-5-4-6-10-21/h4-11,16H,12-15,17-19H2,1-3H3 |
InChI Key |
XQDLXICTKUFXHA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)CN2C(=NC3=C2C(=O)N(C(=O)N3C)C)CN4CCN(CC4)CC5=CC=CC=C5 |
solubility |
not available |
Origin of Product |
United States |
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